N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide

• Molecular Formula: C20H19BrN4O3S
• Molecular Weight: 475.4 g/mol
• IUPAC Name: N-[[5-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C20H19BrN4O3S/c1-25-18(11-22-19(27)14-5-9-16(28-2)10-6-14)23-24-20(25)29-12-17(26)13-3-7-15(21)8-4-13/h3-10H,11-12H2,1-2H3,(H,22,27)
• InChI Key: ZKNSSTASJIYBMS-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)C2=CC=C(C=C2)Br)CNC(=O)C3=CC=C(C=C3)OC

Description

N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide is not yet fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or proteins that are involved in cell growth or inflammation.
Biochemical and Physiological Effects:
N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to have anti-inflammatory properties. Additionally, it has been found to have antioxidant activity, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide in lab experiments is its potential to inhibit the growth of cancer cells in vitro. This may make it a useful compound for studying the mechanisms of cancer cell growth and for developing new cancer treatments. However, one limitation of using this compound is that its mechanism of action is not yet fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide. One direction is to further investigate its mechanism of action, as this may provide insight into its potential applications in the treatment of various diseases. Additionally, it may be useful to study the compound's effects on different types of cancer cells, as well as to investigate its potential as a therapeutic agent in animal models. Finally, future research may focus on developing new synthetic methods for producing the compound, which may improve its yield or purity.

Synthesis Methods

The synthesis of N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with 5-((2-(4-bromophenyl)-2-oxoethyl)thio)-4-methyl-1,2,4-triazole-3-carboxylic acid in the presence of triethylamine. The resulting product is then treated with methylamine to obtain the final compound.

Scientific Research Applications

N-[(5-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-4-methyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide has been used in various scientific research studies. It has been found to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, it has been used in studies related to inflammation, as it has been found to have anti-inflammatory properties.